Cas no 1339819-68-9 (2-(cyclopropylamino)-4-(1H-imidazol-1-yl)butanamide)

• Product Name: 2-(cyclopropylamino)-4-(1H-imidazol-1-yl)butanamide
• CAS No: 1339819-68-9
• MF: C₁₀H₁₆N₄O
• MW: 208.260241508484
• CID: 6081185
• PubChem ID: 63041053
• Update Time: 2025-09-23

2-(cyclopropylamino)-4-(1H-imidazol-1-yl)butanamide Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole-1-butanamide, α-(cyclopropylamino)-
• 2-(cyclopropylamino)-4-(1H-imidazol-1-yl)butanamide
• CS-0292698
• AKOS012340568
• 1339819-68-9
• EN300-1123726

• Inchi： 1S/C10H16N4O/c11-10(15)9(13-8-1-2-8)3-5-14-6-4-12-7-14/h4,6-9,13H,1-3,5H2,(H2,11,15)
• InChI Key： HZATWEXEDZSWHB-UHFFFAOYSA-N
• SMILES： C1N(CCC(NC2CC2)C(N)=O)C=CN=1

Computed Properties

• Exact Mass: 208.13241115g/mol
• Monoisotopic Mass: 208.13241115g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 72.9Ų

Experimental Properties

• Density: 1.38±0.1 g/cm3(Predicted)
• Boiling Point: 497.0±40.0 °C(Predicted)
• pka: 15.80±0.50(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-(cyclopropylamino)-4-(1H-imidazol-1-yl)butanamide

Comprehensive Overview of 2-(cyclopropylamino)-4-(1H-imidazol-1-yl)butanamide (CAS No. 1339819-68-9)

2-(cyclopropylamino)-4-(1H-imidazol-1-yl)butanamide (CAS No. 1339819-68-9) is a synthetic organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential therapeutic applications. This compound, characterized by the presence of a cyclopropylamino group and a 1H-imidazol-1-yl moiety, exhibits intriguing pharmacological properties, making it a subject of interest for drug discovery and development.

The molecular structure of 2-(cyclopropylamino)-4-(1H-imidazol-1-yl)butanamide combines a butanamide backbone with a cyclopropyl ring and an imidazole heterocycle. This combination is particularly noteworthy because imidazole-containing compounds are known for their diverse biological activities, including antimicrobial, antifungal, and anticancer effects. Researchers are increasingly exploring such compounds for their potential in addressing antibiotic resistance, a pressing global health concern.

In recent years, the scientific community has focused on the role of imidazole derivatives in modulating enzyme activity and receptor interactions. 2-(cyclopropylamino)-4-(1H-imidazol-1-yl)butanamide is no exception, with preliminary studies suggesting its ability to interact with specific biological targets. This has led to growing interest in its potential applications in personalized medicine, where tailored therapies are developed based on individual genetic profiles.

The synthesis of 2-(cyclopropylamino)-4-(1H-imidazol-1-yl)butanamide involves multi-step organic reactions, often starting from readily available precursors such as cyclopropylamine and imidazole derivatives. Advances in green chemistry have also influenced its production, with researchers exploring eco-friendly solvents and catalysts to minimize environmental impact. This aligns with the broader trend toward sustainable pharmaceutical manufacturing, a topic frequently searched by professionals in the field.

One of the most frequently asked questions about 2-(cyclopropylamino)-4-(1H-imidazol-1-yl)butanamide revolves around its stability and solubility profiles. These properties are critical for its formulation into viable drug products. Studies indicate that the compound exhibits moderate solubility in polar solvents, which is advantageous for bioavailability. Additionally, its stability under various pH conditions makes it a candidate for oral administration, a preferred route for many patients.

The potential therapeutic applications of 2-(cyclopropylamino)-4-(1H-imidazol-1-yl)butanamide are vast. Early-stage research has explored its efficacy in modulating inflammatory pathways, which could have implications for treating chronic inflammatory diseases. Another area of interest is its role in neurological disorders, given the involvement of imidazole-based compounds in neurotransmitter regulation. These findings have sparked discussions in online forums and scientific communities, particularly among researchers investigating novel treatments for neurodegenerative conditions.

From a commercial perspective, 2-(cyclopropylamino)-4-(1H-imidazol-1-yl)butanamide is available through specialized chemical suppliers, often in small quantities for research purposes. Its CAS No. 1339819-68-9 serves as a unique identifier, ensuring accurate sourcing and regulatory compliance. The compound's niche status means it is typically procured by academic institutions and pharmaceutical companies engaged in early-stage drug development.

In conclusion, 2-(cyclopropylamino)-4-(1H-imidazol-1-yl)butanamide (CAS No. 1339819-68-9) represents a promising candidate for further investigation in medicinal chemistry. Its structural complexity and potential biological activities make it a valuable tool for researchers addressing some of today's most challenging health issues. As the scientific community continues to uncover its mechanisms of action, this compound may well emerge as a cornerstone in the development of next-generation therapeutics.